methyl[2-(1H-1,2,4-triazol-1-yl)ethyl]amine dihydrochloride

• IUPAC Name: N-methyl-2-(1,2,4-triazol-1-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C5H10N4.2ClH/c1-6-2-3-9-5-7-4-8-9;;/h4-6H,2-3H2,1H3;2*1H
• InChI Key: VIRNLPZMXSOWDL-UHFFFAOYSA-N
• Canonical SMILES: CNCCN1C=NC=N1.Cl.Cl
• Molecular Formula: C5H12Cl2N4
• Molecular Weight: 199.08 g/mol
• CAS No.: 1461705-94-1

Description

“Methyl[2-(1H-1,2,4-triazol-1-yl)ethyl]amine dihydrochloride” is a chemical compound that contains a 1,2,4-triazole ring. This type of compound is often used in the synthesis of various pharmaceuticals. The 1,2,4-triazole ring is a heterocyclic compound containing three nitrogen atoms, which allows it to form hydrogen bonds with different targets, improving the pharmacokinetics, pharmacological, and toxicological properties of compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “this compound”, has been reported in several studies. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “this compound” and similar compounds has been established based on the results of elemental analysis, IR and NMR spectra, and X-ray diffraction studies.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and depend on the specific conditions of the reaction. For example, depending on the conditions, 2-(1-methyl-1H-1,2,4-triazol-3-yl)pyridine can provide both N1 and N4 for coordination with ruthenium.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various spectroscopic techniques. For example, 1H NMR and 13C NMR can provide information about the hydrogen and carbon atoms in the molecule, respectively.

Safety and Hazards

“Methyl[2-(1H-1,2,4-triazol-1-yl)ethyl]amine dihydrochloride” and similar compounds can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended when handling these compounds.

Future Directions

Future research on “methyl[2-(1H-1,2,4-triazol-1-yl)ethyl]amine dihydrochloride” and similar compounds could focus on further elucidating their mechanisms of action and exploring their potential applications in medicine.

Mechanism of Action

Target of action

Compounds containing the 1,2,4-triazole moiety are known to exhibit a wide range of biological activities. They can interact with various targets, including enzymes and receptors, depending on their specific structure .

Mode of action

The mode of action of these compounds often involves forming hydrogen bonds with their targets, which can lead to changes in the target’s function .

Biochemical pathways

The affected pathways can vary widely depending on the specific targets of the compound. For example, some 1,2,4-triazole derivatives have been found to inhibit the proliferation of cancer cells by inducing apoptosis .

Pharmacokinetics

The ADME properties of these compounds can also vary. Some are soluble in DMSO and DMF, which can impact their bioavailability .

Result of action

The molecular and cellular effects of these compounds can include changes in cell proliferation, induction of apoptosis, and other effects depending on the specific targets and pathways affected .

Action environment

The action, efficacy, and stability of these compounds can be influenced by various environmental factors. For example, the pH and temperature of the environment can affect the compound’s stability and its interactions with its targets .